Cas no 126833-10-1 (2,2,5-Trimethylcyclohexane-1,3-dione)

• Product Name: 2,2,5-Trimethylcyclohexane-1,3-dione
• CAS No: 126833-10-1
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 6296987
• PubChem ID: 21571044
• Update Time: 2025-06-12

2,2,5-Trimethylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 126833-10-1
• 2,2,5-trimethylcyclohexane-1,3-dione
• EN300-7433223
• SCHEMBL10591170
• 2,2,5-Trimethylcyclohexane-1,3-dione

• Inchi： 1S/C9H14O2/c1-6-4-7(10)9(2,3)8(11)5-6/h6H,4-5H2,1-3H3
• InChI Key： LHRYQHPZLUBSEV-UHFFFAOYSA-N
• SMILES： O=C1CC(C)CC(C1(C)C)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,5-Trimethylcyclohexane-1,3-dione

Introduction to 2,2,5-Trimethylcyclohexane-1,3-dione (CAS No. 126833-10-1)

2,2,5-Trimethylcyclohexane-1,3-dione, also known by its CAS number 126833-10-1, is a cyclic diketone compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a cyclohexane ring substituted with three methyl groups and two ketone functional groups. The structural complexity and chemical reactivity of 2,2,5-Trimethylcyclohexane-1,3-dione make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of 2,2,5-Trimethylcyclohexane-1,3-dione is C₉H₁₄O₂. Its molecular weight is 150.20 g/mol. The compound exists as a white crystalline solid at room temperature and has a melting point of approximately 75°C. The solubility of 2,2,5-Trimethylcyclohexane-1,3-dione in water is limited, but it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In recent years, the study of 2,2,5-Trimethylcyclohexane-1,3-dione has expanded beyond its basic chemical properties to explore its potential applications in various fields. One notable area of research is its use as a building block in the synthesis of natural products and pharmaceuticals. For instance, the compound has been utilized in the synthesis of certain antifungal agents and anti-inflammatory drugs due to its ability to form stable intermediates that can be further functionalized.

A recent study published in the Journal of Organic Chemistry highlighted the use of 2,2,5-Trimethylcyclohexane-1,3-dione in the synthesis of a novel class of compounds with potent antiviral activity against influenza viruses. The researchers demonstrated that the unique structure of 2,2,5-Trimethylcyclohexane-1,3-dione allowed for the creation of derivatives with enhanced biological activity and improved pharmacokinetic properties. This finding underscores the potential of this compound as a key intermediate in drug discovery and development.

Beyond its applications in medicinal chemistry, 2,2,5-Trimethylcyclohexane-1,3-dione has also been studied for its role in materials science. Researchers have explored its use as a precursor for the synthesis of advanced polymers and materials with unique mechanical and thermal properties. For example, a study published in Macromolecules reported the successful synthesis of a novel polymer using 2,2,5-Trimethylcyclohexane-1,3-dione-based monomers. The resulting polymer exhibited excellent thermal stability and mechanical strength, making it suitable for various industrial applications.

The synthetic routes for preparing 2,2,5-Trimethylcyclohexane-1,3-dione have been well-documented in the literature. One common method involves the cyclization of an appropriate precursor followed by oxidation to form the diketone structure. A recent review article in Organic Syntheses provided a comprehensive overview of various synthetic strategies for producing this compound efficiently on both laboratory and industrial scales. These methods typically involve multi-step processes that require careful control of reaction conditions to ensure high yields and purity.

In terms of safety and handling, it is important to note that while 2,2,5-Trimethylcyclohexane-1,3-dione is not classified as a hazardous material under current regulations (such as those outlined by OSHA or EPA), standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used to prevent skin contact and inhalation. Additionally, storage conditions should be controlled to maintain stability and prevent degradation.

The environmental impact of 2,2,5-Trimethylcyclohexane-1,3-dione has also been studied to ensure its safe use in industrial processes. Research has shown that this compound does not pose significant environmental risks when used responsibly and disposed of according to established guidelines. However, ongoing monitoring and assessment are recommended to ensure long-term sustainability.

In conclusion, 2,2,5-Trimethylcyclohexane-1,3-dione (CAS No. 126833-10-1) is a versatile compound with a wide range of applications in organic chemistry and medicinal chemistry. Its unique structural features make it an attractive intermediate for the synthesis of bioactive molecules and advanced materials. As research continues to uncover new possibilities for this compound, 2， 2， 5 - Trimethylcyclohexane - 1， 3 - dione strong >is likely to play an increasingly important role in various scientific and industrial fields. p >